![molecular formula C9H11N3OS B2841981 2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole CAS No. 872696-09-8](/img/structure/B2841981.png)
2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole is a chemical compound with the molecular formula C9H11N3OS and a molecular weight of 209.27 . Its IUPAC name is (2Z)-4-methoxy-7-methyl-1,3-benzothiazol-2(3H)-one hydrazone . It is used in the synthesis of pesticides .
Molecular Structure Analysis
The InChI code for 2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole is 1S/C9H11N3OS/c1-5-3-4-6(13-2)7-8(5)14-9(11-7)12-10/h3-4H,10H2,1-2H3,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole is a solid compound . Its exact physical and chemical properties such as melting point, boiling point, and density are not provided in the search results. More research would be needed to provide a detailed analysis of these properties.Scientific Research Applications
- Researchers have explored the potential of 2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole as an anticancer agent. It exhibits cytotoxic effects against cancer cells, making it a candidate for further investigation in cancer therapy .
- 2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole is utilized in the synthesis of pesticides. Its chemical properties may contribute to its effectiveness in pest control .
- In the field of analytical chemistry, researchers have studied this compound for its potential in surface-enhanced Raman scattering (SERS). Despite challenges related to sample complexity, 2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole has been investigated as a substrate for sensitive and high-throughput detection of trace analytes .
Anticancer Properties
Pesticide Synthesis
Raman Scattering Enhancement
properties
IUPAC Name |
(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)hydrazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3OS/c1-5-3-4-6(13-2)7-8(5)14-9(11-7)12-10/h3-4H,10H2,1-2H3,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRUQUJZBMXVMSF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)OC)N=C(S2)NN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Hydrazino-4-methoxy-7-methyl-1,3-benzothiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.